Cas no 84547-94-4 (4-chloro-1-methyl-3-nitro-1H-pyrazole)

4-Chloro-1-methyl-3-nitro-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with chloro, methyl, and nitro functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive sites, enabling further functionalization. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (methyl) groups enhances its utility in nucleophilic and electrophilic substitution reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for developing active ingredients, particularly in the design of herbicides, fungicides, and bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity.

4-chloro-1-methyl-3-nitro-1H-pyrazole structure

84547-94-4 structure

Product Name:4-chloro-1-methyl-3-nitro-1H-pyrazole

CAS No:84547-94-4

MF:C₄H₄ClN₃O₂

MW:161.546459197998

MDL:MFCD19638749

CID:4215303

PubChem ID:12845035

Update Time:2025-05-27

4-chloro-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-chloro-1-methyl-3-nitro-
- 4-chloro-1-methyl-3-nitro-1H-pyrazole
- 84547-94-4
- 4-chloro-1-methyl-3-nitropyrazole
- AKOS013357298
- DB-426354
- DTXSID701286771
- MDL： MFCD19638749
- Inchi： 1S/C4H4ClN3O2/c1-7-2-3(5)4(6-7)8(9)10/h2H,1H3
- InChI Key： AOXWAIJORDLPSN-UHFFFAOYSA-N
- SMILES： N1(C)C=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

Exact Mass: 160.9992041Da
Monoisotopic Mass: 160.9992041Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.6Å²

4-chloro-1-methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-304340-1.0g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4		1.0g	$657.0	2023-02-26
Enamine	EN300-304340-2.5g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4	95%	2.5g	$1360.0	2023-09-05
Enamine	EN300-304340-5.0g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4		5.0g	$1723.0	2023-02-26
Enamine	EN300-304340-10.0g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4		10.0g	$2166.0	2023-02-26
Enamine	EN300-304340-1g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4	95%	1g	$657.0	2023-09-05
Enamine	EN300-304340-5g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4	95%	5g	$1723.0	2023-09-05
Enamine	EN300-304340-10g	4-chloro-1-methyl-3-nitro-1H-pyrazole	84547-94-4	95%	10g	$2166.0	2023-09-05